Cas no 476208-72-7 (3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476208-72-7
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6584053
• PubChem ID: 3435777
• Update Time: 2025-05-21

3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide
• 3,5-dimethoxy-N-(4-(4-propoxyphenyl)thiazol-2-yl)benzamide
• Benzamide, 3,5-dimethoxy-N-[4-(4-propoxyphenyl)-2-thiazolyl]-
• AKOS024574756
• CCG-312424
• Oprea1_203840
• F0174-0087
• 476208-72-7
• 3,5-dimethoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C21H22N2O4S/c1-4-9-27-16-7-5-14(6-8-16)19-13-28-21(22-19)23-20(24)15-10-17(25-2)12-18(11-15)26-3/h5-8,10-13H,4,9H2,1-3H3,(H,22,23,24)
• InChI Key： BSFPCAPZAPTDCN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCCC)C=C2)=CS1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• pka: 6.87±0.50(Predicted)

Additional information on 3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide

Exploring the Versatile Applications of 3,5-Dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 476208-72-7)

3,5-Dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 476208-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This benzamide derivative, characterized by its dimethoxy and propoxyphenyl functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapies and precision medicine.

The molecular structure of 3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide features a thiazole ring coupled with a benzamide core, which contributes to its biological activity. This structural motif is commonly found in compounds that interact with enzyme active sites, making it relevant to drug discovery efforts focused on metabolic disorders and inflammatory diseases. Recent studies have explored its structure-activity relationship (SAR), a hot topic in medicinal chemistry that helps optimize drug efficacy and reduce side effects.

In the context of green chemistry and sustainable synthesis, CAS 476208-72-7 has been investigated for its potential to be produced via catalyst-free reactions or microwave-assisted synthesis. These methods align with the growing demand for environmentally friendly manufacturing processes in the chemical industry. Additionally, its solubility profile and thermal stability make it suitable for formulation in various drug delivery systems, a key consideration in modern pharmaceutical development.

The compound's electronic properties have also sparked interest in materials science, particularly in the design of organic semiconductors and photovoltaic materials. Its extended π-conjugation system, enhanced by the dimethoxy and thiazole groups, suggests potential applications in optoelectronic devices, a rapidly growing field driven by advancements in renewable energy technologies.

From a commercial perspective, 3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide represents an important research chemical for academic and industrial laboratories. Its patent landscape reveals ongoing investigations into its therapeutic potential, particularly in areas like neurodegenerative diseases and autoimmune disorders, which are among the most searched medical topics currently. The compound's structure-activity relationship continues to be a focus of computational chemistry studies using molecular docking and QSAR modeling techniques.

Quality control of CAS 476208-72-7 typically involves advanced analytical techniques such as HPLC purification and mass spectrometry characterization, ensuring high purity standards for research applications. The compound's stability under various pH conditions makes it particularly interesting for formulation scientists working on oral dosage forms, addressing a common challenge in drug development.

As research into 3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide progresses, its potential applications continue to expand. Current investigations explore its role in signal transduction pathways and as a scaffold for drug design, topics that frequently appear in scientific literature searches. The compound represents an excellent example of how structural modification of benzamide derivatives can lead to molecules with diverse biological activities and material properties.

The synthesis of 476208-72-7 typically involves amide coupling reactions between appropriately functionalized precursors, with yields optimized through reaction condition screening. This process exemplifies modern medicinal chemistry strategies where efficient synthesis routes are crucial for structure-activity studies. The compound's crystallographic data has also been of interest to researchers studying molecular packing and supramolecular interactions in solid state chemistry.

In the broader context of drug discovery, 3,5-dimethoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylbenzamide serves as a valuable chemical probe for understanding biological targets. Its bioisosteric properties (relating to the thiazole ring) make it particularly relevant to current trends in fragment-based drug design, an approach gaining popularity in pharmaceutical research. The compound's ADME characteristics (absorption, distribution, metabolism, and excretion) are also under investigation to evaluate its potential as a lead compound.

Looking forward, CAS 476208-72-7 continues to be an important subject of research due to its versatile chemical scaffold. As the scientific community places greater emphasis on multi-target therapeutics and polypharmacology, compounds like this benzamide derivative offer exciting possibilities. Its development reflects the intersection of traditional medicinal chemistry and modern drug discovery technologies, making it a compound worth watching in both academic and industrial research settings.